3-(4-Methoxyphenyl)-3-oxopropanenitrile

• IUPAC Name: 3-(4-methoxyphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H9NO2/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5H,6H2,1H3
• InChI Key: IKEPUFCALLUUBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC#N
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID70283505
• Molecular Weight: 175.18 g/mol
• CAS No.: 3672-47-7

Description

3-(4-Methoxyphenyl)-3-oxopropanenitrile is an organic compound with the molecular formula C10H9NO2. It is characterized by the presence of a methoxy group attached to a phenyl ring, which is further connected to a nitrile group through a three-carbon chain. This compound is of interest in organic synthesis and has various applications in scientific research.

Scientific Research Applications

3-(4-Methoxyphenyl)-3-oxopropanenitrile has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it valuable in developing new synthetic methodologies.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a substrate in biochemical assays.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 3-(4-Methoxyphenyl)-3-oxopropanenitrile involves the aldol condensation reaction. This reaction typically uses p-anisaldehyde (4-methoxybenzaldehyde) and acetone as starting materials. The reaction is catalyzed by a base such as potassium hydroxide. The general procedure is as follows:

• Dissolve p-anisaldehyde (1.2 mL, 10 mmol) in acetone (15 mL) in a 100 mL round-bottom flask.
• Add a magnetic stirrer and clamp the flask over a magnetic stirrer.
• Prepare a solution of potassium hydroxide (1.0 g) in water (20 mL) in a separate beaker.
• Gradually add the potassium hydroxide solution to the flask while stirring continuously for 20 minutes.
• Add approximately 40 mL of water to the reaction mixture to precipitate the product.
• Filter the resulting solid by vacuum filtration and wash with water.
• Dry the solid and recrystallize from ethanol to obtain pure this compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may employ alternative catalysts and solvents to optimize reaction conditions and reduce costs.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxyphenyl)-3-oxopropanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or other alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: 4-Methoxybenzoic acid or other oxidized derivatives.

Reduction: 3-(4-Methoxyphenyl)propan-1-amine or other reduced forms.

Substitution: Various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-3-oxopropanenitrile depends on its specific application. In biochemical assays, it may act as a substrate for enzymes, undergoing specific transformations. In drug discovery, its mechanism of action would involve interactions with molecular targets such as receptors or enzymes, leading to desired biological effects. The exact pathways and molecular targets would vary based on the specific context of its use.

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenylacetonitrile: Similar structure but lacks the ketone group.

4-Methoxybenzaldehyde: Similar structure but has an aldehyde group instead of a nitrile group.

4-Methoxyphenylacetic acid: Similar structure but has a carboxylic acid group instead of a nitrile group.

Uniqueness

3-(4-Methoxyphenyl)-3-oxopropanenitrile is unique due to the presence of both a methoxy group and a nitrile group attached to a phenyl ring. This combination of functional groups imparts distinct reactivity and makes it a versatile intermediate in organic synthesis. Its ability to undergo various chemical transformations makes it valuable in developing new synthetic routes and methodologies.

Synthesis routes and methods I

Procedure details

A 25.0 g. portion of α-bromo-p-methoxyacetophenone is suspended in 125 ml. of ethanol. A solution of 16.0 g. of sodium cyanide in 75 ml. of water is added, using an ice-water bath to keep the temperature at 25°-30° C. The mixture is stirred for 45 minutes at room temperature. A total of 1.2 liters of water is added in 200 ml. increments with filtration through celite until no more precipitate forms. The filtrate is acidified to pH 5 with acetic acid. The solid is collected, washed with water, dried and recrystallized from benzene giving p-methoxybenzoylacetonitrile.

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-methoxybenzoate (7.2 kg) in dimethyl sulfoxide (21.6 L) were added sodium methoide (3.046 kg) and acetonitrile (2.135 kg) and the mixture was stirred at 110° C. for 2 hours. Then, water (10.83 L) was added dropwise thereto at 15° C. or lower and further acetonitrile (14.4L) was added to the mixture. Then, 6 N HCl was added thereto to adjust to pH 7.9 and the mixture was extracted with ethyl acetate (72L). The aqueous layer was further extracted with ethyl acetate (36.32 L). The organic layers were combined and concentrated until the content became 17.39 kg. Methanol (17.84 L) was added thereto and water (17.84 L) was added dropwise. Then, the mixture was stirred at 5° C. for 1 hours and crystals deposited were filtered off and washed with methanol-water (1:1) to obtain the titled compound '6.40 kg, 82.7 g). 1H-NMR (CDCl3) δ:3.90 (3H, s), 4.03 (2H, s), 6.98 (2H, d, J=11.25 Hz), 7.50 (2H, d, J=11.25 Hz).

Synthesis routes and methods III

Procedure details

To a solution of acetonitrile (15 g) in DMSO (25 mL) was added methyl p-anisate (25 g) and the mixture was stirred with heating at 60° C. for 1 hour. The reaction mixture was allowed to cool and cold water (100 mL) was added dropwise. The mixture was acidified with hydrochloric acid and the precipitated crystals were collected by filtration. The obtained crystals were extracted with ethyl acetate and the solvent was evaporated under reduced pressure. The residue was recrystallized from ethyl acetate to give 4-methoxybenzoylacetonitrile (21 g) as colorless crystals. To a solution of the obtained crystals in toluene was added hydrazine monohydrate (13 g) and the mixture was heated under reflux for 3 hours. The mixture was cooled and the precipitated crystals were collected by filtration to give 5-amino-3-(4-methoxyphenyl)pyrazole (22 g). Subsequently, the title compound was prepared from methyl butyrate, 2-chlorobenzaldehyde and 5-amino-3-(4-methoxyphenyl)pyrazole in the same manner as in Example 94.

Synthesis routes and methods IV

Procedure details

166.2 grams (1 mole) of 4-methoxybenzoic acid methyl ester and 60 grams (2 moles) of sodium hydride (80 weight % suspension in white oil) were heated to 65° C. in 750 ml of dry toluene. Within 2 hours there were dropped in 82.1 grams (2 moles) of acetonitrile at 85° C. and then stirring was continued for a further 20 hours at 90° C. The precipitate was filtered off with suction, 200 ml of glacial acetic acid slowly stirred in with cooling and subsequently the mixture was added to 1 liter of ice water. The precipitated crystal mass was filtered off with suction, post washed with water and recrystallized from acetone. There were thus obtained 149 grams (85% of theory) or 4-methoxybenzoylacetonitrile having a melting point of 127°-129° C.